Cas no 91314-04-4 (6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one)

6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one structure
91314-04-4 structure
Product name:6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one
CAS No:91314-04-4
MF:C6H8N6O
MW:180.167319297791
CID:996269
PubChem ID:135455333

6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID10326268
    • NSC526120
    • NSC-526120
    • 91314-04-4
    • 6,7-Dimethyl-3,8-dihydro-[1,2,4]triazino[6,5-d]triazin-4-one
    • Inchi: InChI=1S/C6H8N6O/c1-3-7-4-5(10-12(3)2)8-11-9-6(4)13/h1-2H3,(H2,8,9,10,13)
    • InChI Key: WDULNZUPTAVZNF-UHFFFAOYSA-N
    • SMILES: CC1=NC2=C(NN1C)N=NNC2=O

Computed Properties

  • Exact Mass: 180.076
  • Monoisotopic Mass: 180.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4Ų
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.76
  • Boiling Point: 255.9°C at 760 mmHg
  • Flash Point: 108.5°C
  • Refractive Index: 1.83

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